Cas no 886364-38-1 (1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 886364-38-1
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 6500570
• PubChem ID: 59278511
• Update Time: 2025-10-29

1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine
• 3-Pyridinemethanamine, 6-bromo-alpha-(trifluoromethyl)-
• 3-Pyridinemethanamine, 6-bromo-α-(trifluoromethyl)-

• Inchi： 1S/C7H6BrF3N2/c8-5-2-1-4(3-13-5)6(12)7(9,10)11/h1-3,6H,12H2
• InChI Key： MVEFKSSMIMWNSQ-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1C(C(F)(F)F)N

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 313.1±42.0 °C(Predicted)
• pka: 3.04±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine

Recent Advances in the Study of 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS: 886364-38-1)

The compound 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS: 886364-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine and trifluoroethylamine moieties, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and medicinal chemistry. Recent studies have focused on elucidating its synthesis, biological activity, and potential therapeutic uses.

One of the key areas of research involves the synthesis and optimization of 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The method employs a palladium-catalyzed cross-coupling reaction, which has been shown to be highly efficient for introducing the bromopyridine group. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine exhibits potent inhibitory effects on specific enzyme targets, such as kinases involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar affinity for a key kinase implicated in autoimmune diseases, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Further mechanistic studies are underway to explore its mode of action and selectivity.

Another promising avenue of research is the application of this compound in the development of radiopharmaceuticals. Due to the presence of the bromine atom, 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine can be readily labeled with radioactive isotopes for imaging and therapeutic purposes. A recent preprint on ChemRxiv (2024) highlighted its use in positron emission tomography (PET) imaging, where it demonstrated excellent uptake and retention in target tissues, making it a potential candidate for diagnosing and monitoring certain cancers.

Despite these advancements, challenges remain in the development of 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS: 886364-38-1) represents a versatile and promising molecule in chemical biology and drug discovery. Recent research has shed light on its synthetic accessibility, biological activity, and potential therapeutic applications. Continued investigation into its pharmacological properties and optimization of its chemical structure will be crucial for unlocking its full potential in the pharmaceutical industry.